Cas no 2008929-64-2 (1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2008929-64-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5294030
• Update Time: 2025-07-30

1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-6-11(16)14(7-2)9-8-10-15(14)12(17)18-13(3,4)5/h6H,1,7-10H2,2-5H3
• InChI Key： ZVQPJAVLIFBQHI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(CC)C(=O)C=C

Additional information on 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2008929-64-2): An In-depth Overview

1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2008929-64-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in drug development and as a building block in synthetic chemistry.

The pyrrolidinecarboxylic acid moiety is a key functional group that imparts specific chemical and biological properties to the molecule. The presence of the ethyl and propenyl substituents further enhances its reactivity and stability, making it an attractive candidate for various chemical transformations. The dimethylethyl ester group adds an additional layer of complexity, contributing to the compound's solubility and reactivity profiles.

Recent studies have highlighted the importance of pyrrolidinecarboxylic acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of pyrrolidinecarboxylic acid derivatives as potent inhibitors of specific enzymes involved in neurodegenerative diseases. The results indicated that these compounds exhibit high selectivity and efficacy, suggesting their potential as lead compounds for drug discovery.

In another notable research effort, scientists at the University of California, San Francisco, investigated the role of pyrrolidinecarboxylic acid derivatives in modulating cellular signaling pathways. Their findings, published in Bioorganic & Medicinal Chemistry Letters (2023), demonstrated that these compounds can effectively interfere with key signaling molecules, thereby offering new avenues for treating inflammatory disorders and cancer.

The synthesis of 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of pyrrolidinecarboxylic acid with an appropriate alkylating agent followed by esterification with a dimethylethyl ester precursor. This method has been optimized to minimize side reactions and improve overall efficiency.

The physical and chemical properties of this compound have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but may undergo degradation under extreme pH or temperature conditions. The compound's solubility in organic solvents such as dichloromethane and ethanol makes it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and maintain the integrity of experimental results.

The future prospects for pyrrolidinecarboxylic acid derivatives, including 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, are promising. Ongoing research is focused on optimizing their pharmacological properties to enhance their therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for commercial applications.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-ethyl-2-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2008929-64-2) represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development into novel therapeutic agents.